polyglyceric acid

• CAS No.: 118916-26-0
• Product Name: polyglyceric acid
• Molecular Formula: C3H6O4
• Molecular Weight: 106.08 g/mol
• IUPAC Name: 2,3-dihydroxypropanoic acid
• Standard InChI: InChI=1S/C3H6O4/c4-1-2(5)3(6)7/h2,4-5H,1H2,(H,6,7)
• Standard InChIKey: RBNPOMFGQQGHHO-UHFFFAOYSA-N
• SMILES: C(C(C(=O)O)O)O
• Canonical SMILES: C(C(C(=O)O)O)O
• Description: Glyceric acid, also known as glycerate or D-groa, belongs to the class of organic compounds known as sugar acids and derivatives. Sugar acids and derivatives are compounds containing a saccharide unit which bears a carboxylic acid group. Glyceric acid is soluble (in water) and a weakly acidic compound (based on its pKa). Glyceric acid has been found in human prostate tissue, and has also been detected in most biofluids, including cerebrospinal fluid, sweat, blood, and urine. Within the cell, glyceric acid is primarily located in the cytoplasm and mitochondria. Glyceric acid exists in all eukaryotes, ranging from yeast to humans. Glyceric acid participates in a number of enzymatic reactions. In particular, Glyceric acid can be converted into 3-phosphoglyceric acid; which is mediated by the enzyme glycerate kinase. In addition, Glyceric acid can be biosynthesized from 3-phosphoglyceric acid; which is mediated by the enzyme glycerate kinase. In humans, glyceric acid is involved in the glycine and serine metabolism pathway, the glycerolipid metabolism pathway, and the D-glyceric acidura pathway. Glyceric acid is also involved in several metabolic disorders, some of which include dimethylglycine dehydrogenase deficiency, the sarcosinemia pathway, the NON ketotic hyperglycinemia pathway, and glycerol kinase deficiency. Glyceric acid is a potentially toxic compound. Glyceric acid has been found to be associated with the diseases known as schizophrenia; glyceric acid has also been linked to several inborn metabolic disorders including d-glyceric acidemia, primary hyperoxaluria II, and primary hyperoxaluria.; Glyceric acid is a trionic acid that consists of propionic acid substituted at positions 2 and 3 by hydroxy groups. It has a role as a fundamental metabolite. It derives from a propionic acid. It is a conjugate acid of a glycerate.
• Related CAS: 43110-90-3 (mono-potassium salt)
• Synonyms: glyceric acid; glyceric acid, (+-)-isomer; glyceric acid, (R)-isomer; glyceric acid, (S)-isomer; glyceric acid, monopotassium salt
• PubChem Compound: 752
• Last Modified: Nov 11 2021